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Compound of Interest

Compound Name: 7-Bromo-2-tetralone

Cat. No.: B134940 Get Quote

An In-depth Technical Guide to 7-Bromo-2-tetralone

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 7-Bromo-2-tetralone, a key intermediate in organic synthesis and

pharmaceutical research. This document is intended for researchers, scientists, and

professionals in the field of drug development.

Core Molecular and Physical Properties
7-Bromo-2-tetralone, with the CAS number 132095-54-6, is a brominated derivative of 2-

tetralone.[1] Its molecular formula is C10H9BrO, and it has a molecular weight of 225.08 g/mol

.[2] This compound is a solid at room temperature and is generally characterized by its high

purity, typically around 97%.[3]

Quantitative Data Summary
The key physical and chemical properties of 7-Bromo-2-tetralone are summarized in the table

below for easy reference.
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Property Value

CAS Number 132095-54-6

Molecular Formula C10H9BrO

Molecular Weight 225.08 g/mol [2]

Synonyms 7-bromo-3,4-dihydro-2(1H)-naphthalenone[3]

Physical Form Solid[3]

Purity ≥ 97%[3]

Synthesis and Reactivity
While specific, detailed experimental protocols for the synthesis of 7-Bromo-2-tetralone are

not extensively documented in publicly available literature, it is known to be a versatile building

block in organic synthesis.[1] Its structure, featuring a reactive bromine atom on the aromatic

ring, allows for various functionalizations, making it a valuable precursor for more complex

molecules.[1] The compound's ability to undergo electrophilic substitution reactions is a key

aspect of its utility in constructing diverse chemical architectures.[1]

Applications in Research and Development
7-Bromo-2-tetralone is primarily utilized as an intermediate in the synthesis of

pharmaceuticals and new materials.[1]

Pharmaceutical Synthesis: It serves as a precursor for the development of potential anti-

inflammatory and analgesic agents.[1] Its unique reactivity is leveraged by researchers to

explore new pathways in drug discovery.[1]

Organic Synthesis: In the field of organic chemistry, it is a frequently used building block for

the construction of complex molecules.[1]

Material Science: The compound also finds applications in the development of new

materials, such as polymers and coatings that require specific chemical properties.[1]
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Coordination Chemistry: Its structure is amenable to the creation of novel ligands, indicating

its relevance in catalysis and material development.[1]

Biological Activity and Signaling Pathways
Currently, there is a lack of specific information in the public domain regarding the detailed

biological activities and associated signaling pathways of 7-Bromo-2-tetralone itself. While it is

used as a precursor for bioactive molecules, its intrinsic mechanism of action is not well-

documented.[1]

It is important to note that a significant body of research exists for the isomeric compound, 7-

Bromo-1-tetralone. Derivatives of 7-Bromo-1-tetralone have been studied as potent inhibitors of

monoamine oxidase, which is relevant in the treatment of depression and Parkinson's disease.

[4]

General Workflow in Drug Discovery
Given the role of 7-Bromo-2-tetralone as a chemical intermediate, the following diagram

illustrates a generalized workflow for its application in a drug discovery context.
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Caption: Generalized workflow for the use of 7-Bromo-2-tetralone in drug discovery.
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Safety Information
7-Bromo-2-tetralone is associated with several hazard classifications. It is considered harmful

if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2]

Appropriate personal protective equipment and handling procedures should be followed when

working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b134940?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromo-2-tetralone
https://www.benchchem.com/product/b134940?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/19244
https://pubchem.ncbi.nlm.nih.gov/compound/7-Bromo-2-tetralone
https://www.sigmaaldrich.com/HK/zh/product/fluorochempreferredpartner/fluh99c85917?context=bbe
https://www.benchchem.com/pdf/7_Bromo_1_Tetralone_A_Versatile_Scaffold_for_Organic_Synthesis_and_Drug_Discovery.pdf
https://www.benchchem.com/product/b134940#7-bromo-2-tetralone-cas-number-and-molecular-weight
https://www.benchchem.com/product/b134940#7-bromo-2-tetralone-cas-number-and-molecular-weight
https://www.benchchem.com/product/b134940#7-bromo-2-tetralone-cas-number-and-molecular-weight
https://www.benchchem.com/product/b134940#7-bromo-2-tetralone-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134940?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

